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Introduction
Dimethyl Phthalate (DMP), with the CAS number 131-11-3, is a diester of phthalic acid and

methanol. It is a colorless, oily liquid with a slight aromatic odor.[1][2] DMP has been widely

used as a plasticizer, in consumer products such as cosmetics and insect repellents, and as a

solvent.[3][4][5] Its ubiquitous presence in the environment and potential for human exposure

have prompted extensive research into its physicochemical properties, metabolism, and

toxicological effects. This guide provides a comprehensive overview of the core technical data

and experimental methodologies related to Dimethyl Phthalate.

Physicochemical Properties
A summary of the key physicochemical properties of Dimethyl Phthalate is presented in the

tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₁₀H₁₀O₄ [1]

Molar Mass 194.184 g/mol [3]

Appearance Colorless oily liquid [1][2][3]

Odor Slight aromatic odor [1][3]

Density 1.19 g/cm³ at 20 °C [3]

Melting Point 2 °C (36 °F; 275 K) [1][3][5][6][7][8]

Boiling Point
283 to 284 °C (541 to 543 °F;

556 to 557 K)
[3]

Solubility in Water
0.4% (4 g/L) at 20 °C (Poorly

soluble)
[1][3]

Solubility in Organic Solvents

Soluble in ethanol, chloroform,

acetone, and other organic

solvents

[1]

Vapor Pressure <0.01 mmHg at 20 °C [2][3]

Refractive Index n20/D 1.515 [6][9]

Table 2: Safety and Toxicity Data
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Property Value Species/Conditions Source(s)

Flash Point
146 °C (295 °F; 419

K)
Closed cup [3][10][11][12]

Autoignition

Temperature

460 °C (860 °F; 733

K)
[3]

Explosive Limits 0.9% (Lower) [3]

Oral LD₅₀ 4390 - 8200 mg/kg Rat [3][13]

Dermal LD₅₀ >38,000 mg/kg Rat [3][13]

Carcinogenicity

Not classifiable as to

human carcinogenicity

(Group D)

EPA [2][3]

Spectral Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR): The ¹H NMR spectrum of Dimethyl Phthalate typically shows

signals corresponding to the aromatic protons and the methyl protons of the ester groups.

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum provides information about the carbon

skeleton of the molecule, showing distinct signals for the carbonyl carbons, aromatic

carbons, and methyl carbons.[1]

Table 3: ¹H and ¹³C NMR Spectral Data for Dimethyl Phthalate
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Nucleus
Chemical Shift
(δ, ppm)

Multiplicity Assignment Source(s)

¹H NMR ~7.75 m Aromatic protons [14]

~3.88 s
Methyl protons (-

OCH₃)
[14]

¹³C NMR ~168.32
Carbonyl carbon

(C=O)
[1]

~132.87
Aromatic carbon

(quaternary)
[1]

~131.97,

~128.31

Aromatic

carbons (CH)
[1]

~52.5
Methyl carbon (-

OCH₃)

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS) for
the Analysis of Dimethyl Phthalate in Water
This protocol outlines a general procedure for the determination of Dimethyl Phthalate in

water samples.

Methodology:

Sample Preparation (Liquid-Liquid Extraction):

To a 500 mL water sample in a separatory funnel, add a suitable internal standard.

Extract the sample three times with 50 mL portions of dichloromethane.

Combine the organic extracts and dry them by passing through a column of anhydrous

sodium sulfate.
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Concentrate the extract to a final volume of 1 mL using a rotary evaporator or a gentle

stream of nitrogen.[11]

GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Column: A non-polar capillary column, such as one coated with 5% phenyl-95%

dimethylpolysiloxane (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).[15]

Injector Temperature: 260 °C.[15]

Oven Temperature Program: Initial temperature of 60 °C (hold for 1 min), then ramp at

20 °C/min to 280 °C (hold for 5 min).[15]

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[11]

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) is often used for quantitative analysis,

monitoring characteristic ions of DMP (e.g., m/z 163, 194). Full scan mode can be used

for qualitative identification.

High-Performance Liquid Chromatography (HPLC) for
the Analysis of Dimethyl Phthalate in Cosmetics
This protocol provides a general method for quantifying Dimethyl Phthalate in cosmetic

products.

Methodology:

Sample Preparation (Ultrasonic Extraction):

Weigh a known amount of the cosmetic sample into a centrifuge tube.

Add a precise volume of methanol and extract the sample using an ultrasonic bath.
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Centrifuge the mixture at high speed to separate the solid matrix.

Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.[16]

HPLC Analysis:

Chromatographic Conditions:

Column: A reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm).[16]

Mobile Phase: A gradient elution using methanol and water is typically employed.[16]

Flow Rate: 1.0 mL/min.

Detection: UV detector set at 230 nm.[2][17]

Injection Volume: 20 µL.

Biological Pathways and Mechanisms
Metabolic Pathway of Dimethyl Phthalate
Dimethyl Phthalate undergoes metabolic transformation in the body, primarily through

hydrolysis.

Dimethyl Phthalate (DMP) Monomethyl Phthalate (MMP)Hydrolysis (Esterases) Phthalic AcidHydrolysis

Click to download full resolution via product page

Metabolic pathway of Dimethyl Phthalate.

The initial and primary metabolic step for Dimethyl Phthalate is the hydrolysis of one of its

ester groups, catalyzed by non-specific esterases present in various tissues, to form

Monomethyl Phthalate (MMP).[4] MMP can be further hydrolyzed to phthalic acid.[4]

Toxicological Signaling Pathways
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Recent studies have indicated that Dimethyl Phthalate can exert toxic effects by modulating

specific signaling pathways.

In zebrafish embryos, exposure to DMP has been shown to induce cardiovascular

developmental toxicity by perturbing the Mitogen-Activated Protein Kinase (MAPK) and calcium

signaling pathways.[18]

DMP Exposure

Cellular Response

Toxicological Outcome

Dimethyl Phthalate

MAPK Pathway
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Cardiovascular
Developmental Toxicity
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DMP-induced cardiotoxicity in zebrafish.

Computational studies suggest that Dimethyl Phthalate can act as an endocrine disruptor by

binding to Sex Hormone-Binding Globulin (SHBG).[6][19] SHBG is a plasma protein that binds

to and transports sex hormones like testosterone and estradiol.

Dimethyl Phthalate
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1670679?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38521262/
https://www.benchchem.com/product/b1670679?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670679?utm_src=pdf-body
https://journals.plos.org/plosone/article/file?type=printable&id=10.1371/journal.pone.0151444
https://pmc.ncbi.nlm.nih.gov/articles/PMC4786149/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Endocrine disruption mechanism of DMP.

By binding to SHBG, DMP may compete with endogenous sex hormones, thereby altering their

bioavailability and disrupting normal endocrine signaling.[6][19]

Conclusion
This technical guide provides a consolidated resource for professionals working with Dimethyl
Phthalate. The summarized data in tabular format allows for quick reference, while the detailed

experimental protocols offer practical guidance for analytical procedures. The visualization of

metabolic and signaling pathways provides a conceptual framework for understanding the

biological effects of DMP. Further research is warranted to fully elucidate the intricate

mechanisms of its toxicity and to assess the long-term health implications of human exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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